Cas no 56-93-9 (Benzyltrimethylammonium chloride)

• Product Name: Benzyltrimethylammonium chloride
• CAS No: 56-93-9
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• MDL: MFCD00011782
• CID: 33641
• PubChem ID: 87563484
• Update Time: 2025-12-15

Benzyltrimethylammonium chloride Chemical and Physical Properties

Names and Identifiers

• Benzyltrimethylammonium chloride
• BENZYL TRIMETHYL AMMONIUM CHLORIDE (BTMAC50) SURFACTANT
• BENZYL TRIMETHYL AMMONIUM CHLORIDE (BTMAC60) SURFACTANT
• BTMAC
• TRIMETHYLBENZYLAMMONIUM CHLORIDE
• Benzenemethanaminium,N,N,N-trimethyl-,chloride
• benzyltrimethyl-ammoniuchloride
• Benzyltrimethylammoniumchlori
• n,n,n-trimethyl-benzenemethanaminiuchloride
• BENZYLTRIMETHYLAMMONIUM CHLORIDE SOL. &amp
• N-Benzyl-N,N,N-trimethylammonium chloride
• BENZYL TRIMETYL AMMONIUM CHLORIDE
• BENZYLTRIMETHYLAMMONIUM CHLORIDE (IN WATER)
• benzyltrimethylammonium chloride solution
• Benzyltrimethylammonium chlorid
• benzyltriMethylazaniuM chloride
• BTM
• N-benzyl-N,N,N-trimethyl-ammonium chloride
• N-benzyltrimethylammonium chloride
• TMBAC
• N,N,N-Trimethylbenzenemethanaminium chloride
• N,N,N-Trimethyl-1-phenylmethanaminium chloride
• Benzyltrimethyl ammonium chloride
• Benzyl trimethylammonium chloride
• Benzenemethanaminium, N,N,N-trimethyl-, chloride
• Benzyl trimethyl ammonium chloride
• Ammonium, benzyltrimethyl-, chloride
• VNK45Y7BA1
• MLS000069800
• trimethylbenzyl
• LS-1378
• NCGC00259136-01
• benzyl(trimethyl)azanium;chloride
• BTMAC 100
• B0447
• Benzyltrimethylammonium chloride (x% in water)
• A831246
• HSDB 4196
• Q22829137
• VARIQUAT B 200
• HMS2232J08
• SCHEMBL2548
• DTXCID604600
• AS-11734
• EINECS 200-300-3
• BCP24461
• N,N,N-trimethyl(phenyl)methanaminium chloride
• NCGC00257093-01
• Tox21_303260
• benzyltrimethylarnmonium chloride
• CAS-56-93-9
• trimethyl-benzylammonium chloride
• benzyltrimethyl-ammonium chloride
• W-105497
• Benzenemethanaminium, N,N,N-trimethyl-, chloride (1:1)
• DTXSID8024600
• 56-93-9
• C10H16N.Cl
• CS-0019417
• FT-0622785
• N,N,N-Trimethyl-1-phenylmethanaminiumchloride
• Opera_ID_418
• NCGC00090720-02
• benzyl-trimethyl-ammonium chloride
• NCGC00090720-01
• HMS3371A05
• AKOS001098667
• C10-H16-N.Cl
• KXHPPCXNWTUNSB-UHFFFAOYSA-M
• UNII-VNK45Y7BA1
• CCRIS 4587
• Hipochem migrator j
• TRIMETHYLBENZYLAMMONIUM CHLORIDE [HSDB]
• SMR000059199
• benzyltrimethylamonium chloride
• trimethyl-(phenylmethyl)ammonium chloride
• EC 200-300-3
• F8880-1007
• benzyl-trimethylammonium chloride
• benzyl-trimethyl ammonium chloride
• trimethylbenzyl ammonium chloride
• Tox21_201587
• JC10026
• trimethyl-(phenylmethyl)azanium chloride
• CHEMBL1372143
• MFCD00011782
• D72531
• NS00077217
• Benzyltrimethylammonium bromide (TMBAC)
• Benzyltrimethylammonium chloride,99%
• BTM; N,N,N-Trimethylbenzenemethanaminium chloride; TMBAC
• DB-050364
• Benzenemethanaminium, N,N,Ntrimethyl, chloride
• Benzyltrimethylammonium chloride solution, 60% in H2O
• 200-300-3
• Ammonium, benzyltrimethyl, chloride
• N,N,NTrimethylbenzenemethanaminium chloride

• MDL： MFCD00011782
• Inchi： 1S/C10H16N.ClH/c1-11(2,3)9-10-7-5-4-6-8-10;/h4-8H,9H2,1-3H3;1H/q+1;/p-1
• InChI Key： KXHPPCXNWTUNSB-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C)(C)(C)CC1C=CC=CC=1
• BRN： 3917255

Computed Properties

• Exact Mass: 185.09700
• Monoisotopic Mass: 185.097127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White or light yellow crystals, easy to absorb moisture.
• Density: 1.072 g/mL at 20 °C
• Melting Point: 239°C(dec.)(lit.)
• Boiling Point: 305.52°C (rough estimate)
• Flash Point: No data available
• Refractive Index: n20/D 1.470
• PH: 6-8 (100g/l, H2O, 20℃)
• Solubility: 800g/l
• Water Partition Coefficient: 800 g/L
• Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: -1.10320
• Sensitiveness: Hygroscopic
• Color/Form: ~60% in H2O
• Solubility: It is easily soluble in water, ethanol, hot benzene and butanol, slightly soluble in dibutyl phthalate and tributyl phosphate, and insoluble in ether. Irritating.
• Vapor Pressure: No data available

Benzyltrimethylammonium chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H319
• Warning Statement： P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22-36/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3
• RTECS：BO8400000
• Hazardous Material Identification：
• Storage Condition：Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed. Avoid moisture.
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R22; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Alkyldimethylbenzylammonium halides Alkyldimethylbenzylammonium chlorides
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Benzyltrimethylammonium chloride

Benzyltrimethylammonium chloride (CAS No. 56-93-9): Applications and Recent Research Developments

Benzyltrimethylammonium chloride, with the chemical formula C₇H₁₅ClN, is a quaternary ammonium salt that has garnered significant attention in various scientific and industrial applications. This compound, identified by its CAS number CAS No. 56-93-9, is widely recognized for its versatility in pharmaceuticals, cosmetics, and material science. Its unique structural properties and reactivity make it a valuable intermediate in synthetic chemistry, particularly in the development of surfactants, antimicrobial agents, and functional materials.

The< strong>Benzyltrimethylammonium chloride molecule consists of a benzyl group attached to a trimethylammonium core, which is further stabilized by a chloride counterion. This arrangement imparts favorable solubility characteristics in both aqueous and organic solvents, facilitating its use in diverse formulations. The benzyl group, known for its ability to enhance stability and bioavailability, plays a crucial role in medicinal chemistry, particularly in drug delivery systems.

In recent years, Benzyltrimethylammonium chloride has been extensively studied for its potential applications in pharmaceutical research. Its antimicrobial properties have been explored in the development of novel antimicrobial agents that target resistant bacterial strains. The compound's ability to disrupt bacterial cell membranes has led to investigations into its efficacy as a preservative in topical formulations and wound care products. Furthermore, its role as a cationic surfactant has been leveraged in the design of non-viral gene delivery systems, where it aids in the transfection of nucleic acids into mammalian cells.

The< strong>CAS No. 56-93-9 designation ensures consistent identification and regulatory compliance across global markets. This standardization has facilitated its adoption in industrial processes, particularly in the production of specialty chemicals and fine materials. Researchers have also noted its utility in polymer chemistry, where it serves as a phase-transfer catalyst and cross-linking agent. The compound's compatibility with various reaction conditions makes it an attractive choice for optimizing synthetic pathways.

One of the most compelling aspects of Benzyltrimethylammonium chloride is its application in nanotechnology. Its cationic nature allows it to interact with anionic surfactants and nanoparticles, facilitating the formation of stable colloidal suspensions. These suspensions are essential in drug formulation, enabling controlled release profiles that enhance therapeutic efficacy. Recent studies have demonstrated its effectiveness in stabilizing lipid nanoparticles used for mRNA vaccines, highlighting its importance in modern biopharmaceuticals.

The compound's role as a chelating agent has also been investigated, particularly in coordination chemistry. By forming complexes with metal ions, Benzyltrimethylammonium chloride can influence catalytic processes and improve reaction yields. This property has been exploited in green chemistry initiatives, where it aids in reducing hazardous byproducts through selective metal extraction and recovery.

In the realm of material science, Benzyltrimethylammonium chloride has been employed to modify surfaces with charged functionalities. These modifications enhance material interactions with biological systems, making them suitable for biomedical implants and diagnostic devices. For instance, its incorporation into hydrogels improves water absorption and mechanical stability, which is critical for wound dressings and tissue engineering scaffolds.

The< strong>CAS No. 56-93-9 compound's environmental impact has also been a subject of research. Studies have assessed its degradation pathways and ecotoxicity profiles to ensure sustainable use. While it exhibits moderate persistence under certain conditions, advancements in biodegradation techniques have shown promise in mitigating environmental concerns associated with its application.

The pharmaceutical industry continues to explore novel derivatives of Benzyltrimethylammonium chloride to expand its therapeutic applications. Researchers are investigating modified versions that exhibit enhanced bioavailability or targeted delivery mechanisms. For example, prodrugs incorporating this moiety have shown improved penetration across biological barriers, such as the blood-brain barrier or mucosal membranes.

The< strong>Benzyltrimethylammonium chloride market is expected to grow steadily due to increasing demand across multiple sectors. Its role as an intermediate in fine chemical synthesis ensures consistent industrial relevance. Additionally, ongoing research into new applications will likely uncover further opportunities for this versatile compound.

In conclusion, Benzyltrimethylammonium chloride (CAS No. 56-93-9) remains a cornerstone of modern chemical research and industrial applications. Its unique properties enable diverse uses ranging from pharmaceuticals to nanotechnology and material science. As scientific understanding advances, new possibilities for leveraging this compound will continue to emerge, reinforcing its importance in addressing global challenges across multiple disciplines.